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Chemical Profile & Odor Information

The specific odor characteristics of isopropyl isocyanide are not described in vivid detail in the available

sources. However, it is consistently classified as a member of the isocyanide family, which is universally

noted for its extremely unpleasant and overpowering odor [1] [2].

The following table summarizes the key identified properties of isopropyl isocyanide:

Property Details

Chemical Names Isopropyl isocyanide, 2-Isocyanopropane, Isopropyl isonitrile [3]

CAS Number 598-45-8 [3]

Assay 97% [3]

Physical State Liquid [3]

Boiling Point 75 °C [3]

Density 0.733 g/mL at 25 °C [3]

Odor Profile Characteristic, highly unpleasant odor of isocyanides [1] [2].
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Property Details

Flash Point 20.6 °C (closed cup) - Highly Flammable Liquid [3]

Hazards and Safe Handling Protocols

Isopropyl isocyanide presents significant hazards that require strict safety controls in a laboratory setting

[3].

Health Hazards

It is classified as having Acute Toxicity (Category 3) via oral, dermal, and inhalation routes [3].
The primary hazard of isocyanides is often associated with their terrifying and penetrating odor,

which can cause respiratory irritation and is considered "extremely distressing" [1] [2] [4].

Physical Hazards

The low flash point classifies it as a Flammable Liquid (Category 2). All work must be conducted

away from ignition sources [3].

Recommended Personal Protective Equipment (PPE)

Respiratory Protection: Type ABEK (EN14387) respirator filter [3].

Eye/Face Protection: Eyeshields and faceshields [3].
Hand Protection: Gloves [3].

General Handling Procedures

Work in a Fume Hood: All procedures, especially those that could generate vapor, must be
conducted in a properly functioning fume hood to prevent inhalation [5].

Containment: Keep containers tightly sealed when not in use to minimize the release of odor into the
laboratory.
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Odor Control: Equipment that comes into contact with isocyanides can be decontaminated by

washing with a 5% methanolic sulfuric acid solution to destroy the odorous compound [1] [5].

The diagram below outlines the core safety workflow for handling isopropyl isocyanide:

Start: Plan Experiment

Don Required PPE:
- ABEK Respirator

- Eyeshields/Faceshields
- Gloves

Setup in Fume Hood

Execute Procedure

Decontaminate Equipment
(5% Methanolic H₂SO₄)

Securely Store
in Approved Container

Click to download full resolution via product page

Application Context for Researchers

Despite their challenging properties, isocyanides are highly valuable in organic synthesis and drug discovery.

Isopropyl isocyanide, specifically, has been used in research applications such as:
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Preparation of Ugi ligands for solid-phase synthesis [6].

Synthesis of pentafluorophenyl (PFP) functional monomers via the Passerini reaction [6].
Formation of dinuclear copper complexes [3].

The unique reactivity of the isocyanide functional group makes it a crucial building block for constructing

diverse molecular libraries [6] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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